Cas no 357951-57-6 (4-chloro-2-methyl-3-(propan-2-yl)quinoline)

4-chloro-2-methyl-3-(propan-2-yl)quinoline is a synthetic organic compound with notable chemical properties. This compound exhibits excellent solubility in various organic solvents, making it suitable for diverse applications. Its unique structure contributes to its stability and reactivity, rendering it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of the chloro and methyl groups enhances its selectivity and efficiency in chemical reactions.

4-chloro-2-methyl-3-(propan-2-yl)quinoline structure

357951-57-6 structure

Product Name:4-chloro-2-methyl-3-(propan-2-yl)quinoline

CAS No:357951-57-6

MF:C₁₃H₁₄ClN

MW:219.709962368011

CID:1477465

PubChem ID:16090586

Update Time:2025-07-26

4-chloro-2-methyl-3-(propan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

- Quinoline, 4-chloro-2-methyl-3-(1-methylethyl)-
- 4-chloro-2-methyl-3-propan-2-ylquinoline
- Z1037541924
- SCHEMBL7125134
- AKOS012210153
- 357951-57-6
- 4-chloro-2-methyl-3-(propan-2-yl)quinoline
- 4-CHLORO-3-ISOPROPYL-2-METHYLQUINOLINE
- CS-0233078
- EN300-130648
- Inchi： 1S/C13H14ClN/c1-8(2)12-9(3)15-11-7-5-4-6-10(11)13(12)14/h4-8H,1-3H3
- InChI Key： KPJBXWZOABNBLN-UHFFFAOYSA-N
- SMILES： ClC1C2C=CC=CC=2N=C(C)C=1C(C)C

Computed Properties

Exact Mass: 219.08162
Monoisotopic Mass: 219.0814771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

4-chloro-2-methyl-3-(propan-2-yl)quinoline Pricemore >>

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